Cas no 1797079-13-0 (1-(4-ethoxyphenyl)-3-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)urea)

• Product Name: 1-(4-ethoxyphenyl)-3-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)urea
• CAS No: 1797079-13-0
• MF: C₂₁H₂₂N₂O₃S
• MW: 382.475984096527
• CID: 5371101
• Update Time: 2025-06-21

1-(4-ethoxyphenyl)-3-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

• N-(4-Ethoxyphenyl)-N′-[[5-(hydroxyphenylmethyl)-2-thienyl]methyl]urea
• 1-(4-ethoxyphenyl)-3-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)urea

• Inchi： 1S/C21H22N2O3S/c1-2-26-17-10-8-16(9-11-17)23-21(25)22-14-18-12-13-19(27-18)20(24)15-6-4-3-5-7-15/h3-13,20,24H,2,14H2,1H3,(H2,22,23,25)
• InChI Key： DNNTWIZENGVGJV-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OCC)C=C1)C(NCC1SC(C(O)C2=CC=CC=C2)=CC=1)=O

Experimental Properties

• Density: 1.276±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.2±50.0 °C(Predicted)
• pka: 13.04±0.46(Predicted)

Additional information on 1-(4-ethoxyphenyl)-3-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)urea

Professional Introduction to Compound with CAS No. 1797079-13-0 and Product Name: 1-(4-ethoxyphenyl)-3-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)urea

The compound with the CAS number 1797079-13-0 and the product name 1-(4-ethoxyphenyl)-3-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including an ethoxyphenyl moiety and a hydroxy(phenyl)methylthiophen-2-yl side chain, contributes to its unique chemical properties and biological activities.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of heterocyclic compounds. The thiophen-2-yl group in this molecule is particularly noteworthy, as thiophenes have been widely studied for their pharmacological properties. Thiophene derivatives are known for their role in various biological processes, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of a hydroxy(phenyl)methyl group further enhances the compound's potential by introducing hydrophilicity and improving solubility, which are critical factors for drug bioavailability.

The urea moiety in the molecular structure of this compound also plays a crucial role in its pharmacological profile. Urea derivatives have been extensively investigated for their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of atoms in this compound's structure may facilitate binding to certain proteins or enzymes, thereby modulating biological pathways relevant to various diseases. This has led to increased interest in exploring its potential as a lead compound for drug development.

Recent studies have highlighted the importance of molecular diversity in the discovery of new drugs. The unique combination of functional groups in 1-(4-ethoxyphenyl)-3-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)urea makes it a promising candidate for further investigation. Researchers have been particularly interested in its potential as an inhibitor of kinases, which are enzymes involved in cell signaling pathways. Kinase inhibitors have shown significant promise in treating cancers and inflammatory diseases, making this compound a valuable addition to the pharmaceutical landscape.

The synthesis of this compound involves complex organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the intricate heterocyclic core. These synthetic approaches not only highlight the skill of modern organic chemists but also underscore the importance of innovative methods in drug discovery.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of this compound with potential biological targets. These studies provide insights into how the molecule interacts with proteins at an atomic level, which is essential for designing more effective drugs. The results from these simulations suggest that the compound may exhibit strong binding affinity for certain kinases, making it a promising candidate for further experimental validation.

The pharmacokinetic properties of 1-(4-ethoxyphenyl)-3-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)urea are also under investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Preliminary studies suggest that the compound exhibits favorable solubility characteristics, which could enhance its bioavailability upon oral administration. Additionally, metabolic stability studies indicate that the molecule is resistant to degradation by major human liver enzymes, suggesting a longer half-life and improved therapeutic window.

In conclusion, 1-(4-ethoxyphenyl)-3-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)urea represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure, characterized by multiple functional groups including an ethoxyphenyl moiety and a hydroxy(phenyl)methylthiophen-2-yl side chain, makes it a promising candidate for further investigation as a therapeutic agent. The compound's potential applications in treating cancers and inflammatory diseases are particularly exciting, given the growing interest in kinase inhibitors and other targeted therapies.

As research continues to uncover new applications for this compound, it is likely that it will play an important role in future drug development efforts. The combination of innovative synthetic methodologies, computational chemistry insights, and preclinical pharmacokinetic studies underscores the importance of interdisciplinary approaches in advancing pharmaceutical science. With further research and development, compounds like 1-(4-ethoxyphenyl)-3-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)urea have the potential to significantly improve patient outcomes across various therapeutic areas.